Cas no 1909336-32-8 (5H,6H,7H,8H,9H-cycloheptabpyridin-7-one)

• Product Name: 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one
• CAS No: 1909336-32-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD28969373
• CID: 5247011
• PubChem ID: 121553579
• Update Time: 2026-03-09

5H,6H,7H,8H,9H-cycloheptabpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Cyclohepta[b]pyridin-7-one, 5,6,8,9-tetrahydro-
• 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one

• MDL： MFCD28969373
• Inchi： 1S/C10H11NO/c12-9-4-3-8-2-1-7-11-10(8)6-5-9/h1-2,7H,3-6H2
• InChI Key： UCEOTVXDIIMOJK-UHFFFAOYSA-N
• SMILES： C12CCC(=O)CCC1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one

Introduction to 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one (CAS No. 1909336-32-8)

5H,6H,7H,8H,9H-cycloheptabpyridin-7-one (CAS No. 1909336-32-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of fused pyridine derivatives, which are known for their diverse applications in medicinal chemistry. The presence of multiple nitrogen-containing rings in its structure imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery.

The structure of cycloheptabpyridin-7-one features a seven-membered aromatic ring fused with two pyridine rings, with an additional carbonyl group at the 7-position. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The compound’s stability and reactivity under various conditions have been subjects of extensive study, particularly in the context of developing novel synthetic methodologies and functional derivatives.

In recent years, there has been growing interest in fused heterocyclic compounds such as 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one due to their potential applications in treating a variety of diseases. Researchers have been investigating its pharmacological properties, including its ability to modulate enzyme activity and interact with cellular receptors. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in cancer therapy.

The synthesis of cycloheptabpyridin-7-one has been optimized through multiple approaches to enhance yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations, have been employed to construct the complex ring system efficiently. These advancements have not only improved the accessibility of the compound but also opened new avenues for structural modifications.

One of the most compelling aspects of 5H,6H,7H,8H,9H-cycloheptabpyridin-7-one is its versatility in medicinal chemistry. The compound’s scaffold can be modified at various positions to create analogs with enhanced bioactivity or improved pharmacokinetic profiles. For instance, introducing substituents at the nitrogen atoms or the carbonyl group can alter its binding affinity to biological targets. Such modifications are crucial for developing lead compounds that can progress into clinical trials.

Recent studies have also explored the spectroscopic and crystallographic properties of cycloheptabpyridin-7-one to better understand its molecular interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided valuable insights into its three-dimensional structure and dynamics. These data are essential for rational drug design and for predicting how the compound might behave within a biological system.

The biological evaluation of cycloheptabpyridin-7-one has revealed several interesting findings. In vitro assays have shown that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways. Additionally, it has demonstrated antioxidant properties in preliminary experiments, suggesting potential applications in neuroprotective therapies. These findings underscore the importance of further investigating this compound’s therapeutic potential.

In conclusion,5H,6H,7H,8H,9H-cycloheptabpyridin-7-one (CAS No. 1909336-32-8) represents a fascinating subject of study in chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset for drug discovery efforts. As research continues to uncover new insights into its properties and potential applications,this compound is likely to play an increasingly significant role in the development of innovative therapeutic strategies.